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Compound of Interest

Compound Name: 2-(1-Hydroxyethyl) Promazine-d4

Cat. No.: B15293808 Get Quote

An In-depth Technical Guide on 2-(1-Hydroxyethyl) Promazine-d4

This guide provides a comprehensive overview of the physical and chemical properties of 2-(1-
Hydroxyethyl) Promazine-d4, tailored for researchers, scientists, and professionals in drug

development. It includes key data, experimental protocols, and logical diagrams to facilitate a

deeper understanding of this compound.

Core Properties and Data
2-(1-Hydroxyethyl) Promazine-d4 is the deuterated form of 2-(1-Hydroxyethyl) Promazine,

which is a metabolite of the tranquilizer Acepromazine.[1][2] The deuterium labeling makes it an

ideal internal standard for quantitative analysis using mass spectrometry techniques.

Physical and Chemical Data Summary
The following table summarizes the key quantitative data for 2-(1-Hydroxyethyl) Promazine-
d4.
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Property Value Source

Molecular Formula C₁₉H₂₀D₄N₂OS [1][3]

Molecular Weight 332.5 g/mol [1][3]

Appearance Off-White Solid [1]

Melting Point 93-95°C [1]

Solubility Soluble in Methanol [1]

Storage Temperature 4°C [1]

Purity >95% (HPLC) [4]

Chemical Relationships and Applications
2-(1-Hydroxyethyl) Promazine-d4 serves a critical role in pharmacokinetic and metabolic

studies of its parent compounds, Acepromazine and Promazine. Its primary application is as an

internal standard for bioanalytical assays, such as those involving Liquid Chromatography-

Mass Spectrometry (LC-MS), to ensure accurate quantification of the unlabeled metabolite in

complex biological matrices like serum or plasma.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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